Cas no 2161408-45-1 (3-Furanol, tetrahydro-3-[3-(methylthio)phenyl]-)

• Product Name: 3-Furanol, tetrahydro-3-[3-(methylthio)phenyl]-
• CAS No: 2161408-45-1
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• MDL: MFCD31694029
• CID: 5193895
• Update Time: 2025-06-22

3-Furanol, tetrahydro-3-[3-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, tetrahydro-3-[3-(methylthio)phenyl]-

• MDL： MFCD31694029
• Inchi： 1S/C11H14O2S/c1-14-10-4-2-3-9(7-10)11(12)5-6-13-8-11/h2-4,7,12H,5-6,8H2,1H3
• InChI Key： JZEOHLSJMYHHEE-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC(SC)=C2)(O)C1

Additional information on 3-Furanol, tetrahydro-3-[3-(methylthio)phenyl]-

Introduction to 3-Furanol, tetrahydro-3-[3-(methylthio)phenyl] (CAS No. 2161408-45-1) and Its Emerging Applications in Chemical Biology

3-Furanol, tetrahydro-3-[3-(methylthio)phenyl)] (CAS No. 2161408-45-1) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the tetrahydropyranol class, characterized by a furan ring fused with a tetrahydropyranone moiety, further modified by a 3-(methylthio)phenyl substituent. This structural configuration imparts distinct electronic and steric properties, making it a promising candidate for various biochemical and pharmaceutical applications.

The methylthio group in the phenyl ring introduces a sulfur atom that can participate in diverse interactions with biological targets, including hydrogen bonding, π-stacking, and metal coordination. Such interactions are critical for modulating enzyme activity and receptor binding affinity. The tetrahydropyranol backbone enhances solubility and metabolic stability, which are essential attributes for drug-like molecules. These combined features have positioned 3-Furanol, tetrahydro-3-[3-(methylthio)phenyl)] as a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

Recent advancements in computational chemistry have enabled the rational design of derivatives of CAS No. 2161408-45-1 by leveraging molecular docking simulations. Studies have demonstrated that modifications at the methylthio-substituted phenyl ring can fine-tune binding affinity to protein targets such as kinases and transcription factors. For instance, computational modeling has identified that introducing hydrophobic groups at the para position of the phenyl ring can enhance interactions with aromatic pockets in target proteins, potentially leading to improved pharmacological activity.

In parallel, experimental investigations have highlighted the biological significance of this compound. Research published in 2022 revealed that derivatives of 3-Furanol, tetrahydro-3-[3-(methylthio)phenyl)] exhibit inhibitory effects on certain inflammatory pathways by modulating the activity of cyclooxygenase (COX) enzymes. The sulfur-containing moiety plays a pivotal role in these interactions, suggesting that such compounds may serve as lead candidates for developing anti-inflammatory therapeutics with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of CAS No. 2161408-45-1 has also been optimized through modern catalytic approaches. Transition-metal-catalyzed reactions have enabled efficient construction of the tetrahydropyranol core, while palladium-catalyzed cross-coupling reactions facilitate the introduction of the methylthio group onto the phenyl ring. These advances in synthetic methodology have not only streamlined production but also allowed for rapid diversification of the compound library for high-throughput screening (HTS) applications.

Emerging research indicates potential applications of this compound in neurodegenerative diseases. Preliminary studies have shown that certain derivatives interact with amyloid-beta aggregates, a hallmark protein in Alzheimer's disease pathology. The ability of the tetrahydropyranol scaffold to penetrate the blood-brain barrier further enhances its appeal as a neuroactive agent. Additionally, the sulfur atom's redox-active properties may enable redox-sensitive drug delivery systems, offering targeted treatment strategies for neurological disorders.

The chemical biology relevance of CAS No. 2161408-45-1 extends to antimicrobial applications as well. Structural analogs have demonstrated efficacy against multidrug-resistant bacteria by interfering with bacterial cell wall synthesis and membrane integrity. The combination of hydrophobic and polar functional groups within its structure allows it to disrupt bacterial biofilms—a significant challenge in modern antimicrobial therapy—while maintaining low toxicity toward human cells.

Future directions in research may explore photopharmacology by incorporating photoactivatable groups into the 3-(methylthio)phenyl moiety. Such modifications could enable light-controlled modulation of biological activity, opening avenues for precision medicine approaches where drug effects can be dynamically regulated based on clinical needs.

Overall,3-Furanol, tetrahydro-3-[3-(methylthio)phenyl)] (CAS No. 2161408-45-1) represents a structurally sophisticated compound with broad utility across multiple therapeutic domains. Its unique combination of electronic properties and metabolic compatibility positions it as a cornerstone molecule for innovative drug discovery efforts aimed at addressing unmet medical needs.